Cas no 40745-37-7 (1-acenaphthenemalonic Acid)

• Product Name: 1-acenaphthenemalonic Acid
• CAS No: 40745-37-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 926131
• PubChem ID: 286396
• Update Time: 2025-04-19

1-acenaphthenemalonic Acid Chemical and Physical Properties

Names and Identifiers

• 1-acenaphthenemalonic Acid
• 1-Acenaphthenamine hydrochloride
• 1-Amino-acenaphthen
• 1-aminoacenaphthene
• 2-Amino-acenaphthen
• Acenaphthen-1-amine chloride
• Acenaphthen-1-ylamin
• Acenaphthen-1-ylamin, Hydrochlorid
• acenaphthen-1-ylamine
• acenaphthen-1-yl-amine
• acenaphthen-1-ylamine, hydrochloride
• acenaphthen-1-yl-malonic acid
• Acenaphthen-1-yl-malonsaeure
• Acenaphthyl-1-malonsaeure
• NSC144488
• 40745-37-7
• NSC-144488

• Inchi： 1S/C15H12O4/c16-14(17)13(15(18)19)11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11,13H,7H2,(H,16,17)(H,18,19)
• InChI Key： YYWXGCHGKLJVAE-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C1C2=CC=CC3=CC=CC(=C23)C1)=O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.6

Experimental Properties

• Density: 1.453
• Boiling Point: 559°C at 760 mmHg
• Flash Point: 305.9°C
• Refractive Index: 1.707
• PSA: 74.6
• LogP: 2.26490